Cas no 1807155-50-5 (2-(Bromomethyl)-6-cyano-4-(difluoromethyl)-3-methylpyridine)

• Product Name: 2-(Bromomethyl)-6-cyano-4-(difluoromethyl)-3-methylpyridine
• CAS No: 1807155-50-5
• MF: C₉H₇BrF₂N₂
• MW: 261.066087961197
• CID: 4877900
• Update Time: 2025-05-28

2-(Bromomethyl)-6-cyano-4-(difluoromethyl)-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-6-cyano-4-(difluoromethyl)-3-methylpyridine

• Inchi： 1S/C9H7BrF2N2/c1-5-7(9(11)12)2-6(4-13)14-8(5)3-10/h2,9H,3H2,1H3
• InChI Key： YUURHMRAOKGIBL-UHFFFAOYSA-N
• SMILES： BrCC1C(C)=C(C(F)F)C=C(C#N)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 238
• XLogP3: 2.5
• Topological Polar Surface Area: 36.7

Additional information on 2-(Bromomethyl)-6-cyano-4-(difluoromethyl)-3-methylpyridine

Comprehensive Overview of 2-(Bromomethyl)-6-cyano-4-(difluoromethyl)-3-methylpyridine (CAS No. 1807155-50-5)

2-(Bromomethyl)-6-cyano-4-(difluoromethyl)-3-methylpyridine (CAS No. 1807155-50-5) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique bromomethyl, cyano, and difluoromethyl functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, C9H7BrF2N2, offers a robust platform for further modifications, making it invaluable for researchers exploring novel drug candidates or advanced materials.

In recent years, the demand for fluorinated pyridines and heterocyclic compounds has surged due to their applications in precision medicine and sustainable agriculture. The incorporation of difluoromethyl groups, as seen in this compound, is particularly noteworthy for enhancing metabolic stability and bioavailability in drug design. Additionally, the cyano group contributes to its reactivity, enabling cross-coupling reactions pivotal for constructing complex molecular architectures. These attributes align with current trends in green chemistry and atom-efficient synthesis, addressing the growing need for environmentally friendly methodologies.

From an industrial perspective, CAS No. 1807155-50-5 is often sought after for its role in developing crop protection agents. The agrochemical sector values its potential to create pesticide intermediates with improved efficacy and reduced environmental impact. Researchers are also investigating its utility in electronic materials, such as organic semiconductors, owing to the electron-withdrawing properties of its substituents. This dual applicability in life sciences and advanced materials underscores its multidisciplinary relevance.

Analytical studies of 2-(Bromomethyl)-6-cyano-4-(difluoromethyl)-3-methylpyridine highlight its stability under controlled conditions, with optimal storage recommendations including inert atmospheres and low temperatures. Advanced techniques like NMR spectroscopy and HPLC-MS are routinely employed to verify its purity, ensuring compliance with stringent regulatory standards. Such rigorous quality control is critical for its integration into high-value applications, where consistency and reproducibility are paramount.

The synthesis of this compound typically involves multi-step reactions, with halogenation and cyanation being key steps. Innovations in catalytic processes have streamlined its production, reducing waste and improving yields—a testament to the evolving landscape of industrial chemistry. Furthermore, its compatibility with flow chemistry systems positions it as a candidate for scalable manufacturing, meeting the demands of high-throughput screening in drug discovery.

As the scientific community continues to explore structure-activity relationships (SAR), 1807155-50-5 remains a focal point for designing next-generation therapeutics. Its modular structure allows for tailored modifications, enabling researchers to fine-tune properties like solubility and target affinity. Concurrently, computational tools like molecular docking and QSAR modeling are being leveraged to predict its behavior in biological systems, accelerating the discovery pipeline.

In conclusion, 2-(Bromomethyl)-6-cyano-4-(difluoromethyl)-3-methylpyridine exemplifies the intersection of innovation and practicality in modern chemistry. Its diverse applications—from pharmaceutical intermediates to functional materials—reflect the compound��s adaptability to emerging scientific challenges. As industries prioritize sustainability and efficiency, this pyridine derivative is poised to play a pivotal role in shaping future technological advancements.